1-benzyl-N-mesitylprolinamide hydrochloride
Overview
Description
1-benzyl-N-mesitylprolinamide hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a proline-based catalyst that has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-benzyl-N-mesitylprolinamide hydrochloride involves the formation of a complex between the catalyst and the substrate. The catalyst then facilitates the reaction by stabilizing the transition state and lowering the activation energy. The catalyst is regenerated at the end of the reaction and can be reused for subsequent reactions.
Biochemical and Physiological Effects:
1-benzyl-N-mesitylprolinamide hydrochloride has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic effects, as well as potential applications in the treatment of Alzheimer's disease. It has also been found to have potential applications in the treatment of cancer and infectious diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzyl-N-mesitylprolinamide hydrochloride in lab experiments include its high catalytic activity, enantioselectivity, and ease of use. However, it also has some limitations, including its high cost and potential toxicity.
Future Directions
There are many potential future directions for research on 1-benzyl-N-mesitylprolinamide hydrochloride. Some of these include the development of new synthetic methods, the exploration of its potential applications in drug discovery, and the investigation of its potential applications in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its use in scientific research.
Scientific Research Applications
1-benzyl-N-mesitylprolinamide hydrochloride has been extensively studied for its potential applications in scientific research. It has been found to be an effective catalyst for a wide range of chemical reactions, including asymmetric synthesis, enantioselective aldol reactions, and Michael additions. It has also been found to be an effective catalyst for the synthesis of chiral drugs and natural products.
properties
IUPAC Name |
1-benzyl-N-(2,4,6-trimethylphenyl)pyrrolidine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O.ClH/c1-15-12-16(2)20(17(3)13-15)22-21(24)19-10-7-11-23(19)14-18-8-5-4-6-9-18;/h4-6,8-9,12-13,19H,7,10-11,14H2,1-3H3,(H,22,24);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHNTXIIAPYLTBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2CCCN2CC3=CC=CC=C3)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(3-{2-[4-(acetylamino)benzylidene]hydrazino}-2-cyano-3-oxo-1-propen-1-yl)phenyl]acetamide](/img/structure/B3856815.png)
![N'-[1-(4-bromophenyl)ethylidene]-2-(2-methylphenoxy)acetohydrazide](/img/structure/B3856826.png)
![2-{2-[1-(2-thienyl)ethylidene]hydrazino}benzoic acid](/img/structure/B3856836.png)
![N-(4-{[(4-butoxyphenyl)sulfonyl]amino}phenyl)acetamide](/img/structure/B3856847.png)
![4-bromo-N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}benzohydrazide](/img/structure/B3856852.png)
![N-[5-(4-chlorophenyl)-1,3,5-triazinan-2-ylidene]-1-butanesulfonamide](/img/structure/B3856858.png)
![1-(8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-phenyl-2-propanol](/img/structure/B3856862.png)
![4-[(4-methylphenyl)sulfonyl]-N'-nitro-1-piperazinecarboximidamide](/img/structure/B3856870.png)
![1-benzyl-N-[2-(methylthio)phenyl]-4-piperidinamine](/img/structure/B3856871.png)
